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Compound of Interest

Compound Name: 2-Bromo-6-nitrobenzaldehyde

Cat. No.: B112248 Get Quote

An In-Depth Technical Guide to 2-Bromo-6-nitrobenzaldehyde

For researchers, scientists, and professionals in drug development, 2-Bromo-6-
nitrobenzaldehyde is a valuable chemical intermediate used in the synthesis of more complex

molecules.[1] Its specific arrangement of bromo, nitro, and aldehyde functional groups on a

benzene ring offers unique reactivity for constructing pharmaceutical and fine chemical

products.[1] This guide provides a comprehensive overview of its chemical identity, properties,

a detailed synthesis protocol, and its role in synthetic chemistry.

Chemical Identity and Structure
2-Bromo-6-nitrobenzaldehyde is an aromatic compound characterized by a benzaldehyde

core with a bromine atom and a nitro group at positions 2 and 6, respectively.

Chemical Structure:

Caption: Chemical structure of 2-Bromo-6-nitrobenzaldehyde.

The compound's CAS number is 20357-21-5.[2]

Table 1: Chemical Identifiers
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Identifier Value Source(s)

CAS Number 20357-21-5 [1][2][3][4][5]

IUPAC Name 2-bromo-6-nitrobenzaldehyde [3]

Molecular Formula C₇H₄BrNO₃ [2][3]

SMILES
C1=CC(=C(C(=C1)Br)C=O)--

INVALID-LINK--[O-]
[1][3][6]

InChI
InChI=1S/C7H4BrNO3/c8-6-2-

1-3-7(9(11)12)5(6)4-10/h1-4H
[3]

InChIKey
WRIAMYXQKSDDRP-

UHFFFAOYSA-N
[3]

Physicochemical and Spectral Data
The properties of 2-Bromo-6-nitrobenzaldehyde make it a solid at room temperature. Its

computed properties provide further insight into its molecular characteristics.

Table 2: Physicochemical Properties
Property Value Source(s)

Molecular Weight 230.02 g/mol [2][3]

Monoisotopic Mass 228.93746 Da [3][6]

Complexity 192 [1][3]

Signal Word Warning

Hazard Statements
H302, H315, H319, H332,

H335

Table 3: Predicted Mass Spectrometry Data
Predicted collision cross-section (CCS) values provide information for mass spectrometry-

based identification.
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Adduct m/z Predicted CCS (Å²) Source(s)

[M+H]⁺ 229.94473 137.6 [6]

[M+Na]⁺ 251.92667 149.7 [6]

[M-H]⁻ 227.93017 144.5 [6]

[M+NH₄]⁺ 246.97127 158.7 [6]

[M+K]⁺ 267.90061 135.4 [6]

[M+HCOO]⁻ 273.93565 161.6 [6]

Data calculated using

CCSbase.[6]

Experimental Protocols: Synthesis
2-Bromo-6-nitrobenzaldehyde can be synthesized via the bromination of 2-

Nitrobenzaldehyde. The following protocol is based on established procedures.[4]

Logical Relationship: Chemical Transformation

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://pubchemlite.lcsb.uni.lu/e/compound/15063174
https://pubchemlite.lcsb.uni.lu/e/compound/15063174
https://pubchemlite.lcsb.uni.lu/e/compound/15063174
https://pubchemlite.lcsb.uni.lu/e/compound/15063174
https://pubchemlite.lcsb.uni.lu/e/compound/15063174
https://pubchemlite.lcsb.uni.lu/e/compound/15063174
https://pubchemlite.lcsb.uni.lu/e/compound/15063174
https://www.benchchem.com/product/b112248?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6947004.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112248?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction

Workup & Extraction

Purification

Dissolve 2-Nitrobenzaldehyde
in H₂SO₄

Add NBS

Stir at Room Temp (3h)

Quench with Ice

Extract with EtOAc

Wash with Brine

Dry with MgSO₄

Filter through Silica Plug

Evaporate Solvents

Column Chromatography
(Hexane:EtOAc 8:2)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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